![molecular formula C23H30N4O3S B11488220 4,4-dimethyl-13-(3-methylbutoxy)-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaene](/img/structure/B11488220.png)
4,4-dimethyl-13-(3-methylbutoxy)-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaene
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Overview
Description
- This compound has the IUPAC name: 4,4-dimethyl-14-(2-piperidin-1-ylethyl)-8-pyrrolidin-1-yl-5-oxa-11-thia-9,14,15,16-tetrazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),15-pentaen-13-one .
- Its chemical formula is C24H32N6O2S .
- The molecular weight is approximately 468.6 g/mol .
- The compound’s structure features a complex tetracyclic ring system with heteroatoms (oxygen, sulfur, and nitrogen) and multiple substituents.
Preparation Methods
- Unfortunately, specific synthetic routes and reaction conditions for this compound are not widely documented in the literature.
- Industrial production methods are also scarce, suggesting that its synthesis may not be straightforward.
Chemical Reactions Analysis
- Given the complexity of its structure, this compound likely undergoes various reactions.
- Potential reactions include oxidation , reduction , and substitution .
- Common reagents and conditions would depend on the specific reaction type.
- Major products formed from these reactions would vary based on the reaction pathway.
Scientific Research Applications
- Despite limited information, let’s explore potential applications:
Medicinal Chemistry: Investigate its pharmacological properties, potential drug targets, and therapeutic effects.
Materials Science: Assess its use in designing novel materials due to its unique structure.
Biological Studies: Explore its interactions with biological macromolecules (e.g., proteins, nucleic acids).
Industry: Investigate any industrial applications (e.g., catalysts, sensors).
Mechanism of Action
- Unfortunately, the specific mechanism by which this compound exerts its effects remains elusive.
- Further research is needed to identify molecular targets and pathways involved.
Comparison with Similar Compounds
- While direct comparisons are challenging due to limited data, we can highlight its uniqueness.
- Similar compounds may include other tetracyclic heterocycles with similar functional groups.
Properties
Molecular Formula |
C23H30N4O3S |
---|---|
Molecular Weight |
442.6 g/mol |
IUPAC Name |
4,4-dimethyl-13-(3-methylbutoxy)-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaene |
InChI |
InChI=1S/C23H30N4O3S/c1-14(2)5-8-29-21-19-18(24-13-25-21)17-15-11-23(3,4)30-12-16(15)20(26-22(17)31-19)27-6-9-28-10-7-27/h13-14H,5-12H2,1-4H3 |
InChI Key |
HIRPRXUSRLJRFJ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CCOC1=NC=NC2=C1SC3=C2C4=C(COC(C4)(C)C)C(=N3)N5CCOCC5 |
Origin of Product |
United States |
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